7-(3,4-diethoxyphenyl)-2-[4-(2-fluorophenyl)piperazin-1-yl]thieno[3,2-d]pyrimidin-4(3H)-one

• IUPAC Name: 7-(3,4-diethoxyphenyl)-2-[4-(2-fluorophenyl)piperazin-1-yl]-3H-thieno[3,2-d]pyrimidin-4-one
• InChI: InChI=1S/C26H27FN4O3S/c1-3-33-21-10-9-17(15-22(21)34-4-2)18-16-35-24-23(18)28-26(29-25(24)32)31-13-11-30(12-14-31)20-8-6-5-7-19(20)27/h5-10,15-16H,3-4,11-14H2,1-2H3,(H,28,29,32)
• InChI Key: BFZFHXAVQNQEKD-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C2=CSC3=C2N=C(NC3=O)N4CCN(CC4)C5=CC=CC=C5F)OCC
• Molecular Formula: C26H27FN4O3S
• Molecular Weight: 494.6 g/mol

Description

7-(3,4-diethoxyphenyl)-2-[4-(2-fluorophenyl)piperazin-1-yl]thieno[3,2-d]pyrimidin-4(3H)-one is a useful research compound. Its molecular formula is C26H27FN4O3S and its molecular weight is 494.59. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activities

• The synthesis of novel heterocyclic compounds derived from visnaginone and khellinone, showing anti-inflammatory and analgesic activities, highlights the exploration of thieno[3,2-d]pyrimidine derivatives for potential therapeutic uses (Abu‐Hashem et al., 2020).
• Studies on dithiocarbamate derivatives bearing thiazole/benzothiazole rings, including pyrimidin-2-yl)piperazin-1 derivatives, demonstrated significant antimicrobial activities, suggesting their potential as antimicrobial agents (Yurttaş et al., 2016).

Chemical Synthesis and Characterization

• The development of novel 8-fluoro Norfloxacin derivatives, incorporating piperazinyl derivatives with triazine and pyrimidine, indicates the potential of such compounds in battling resistant bacterial strains, showcasing the importance of structural modification in enhancing antibacterial properties (Sunduru et al., 2011).
• Research on flumatinib, a tyrosine kinase inhibitor with a pyrimidinyl piperazine structure, involves its metabolism in chronic myelogenous leukemia patients, providing insights into the biotransformation of such compounds in human subjects (Gong et al., 2010).